N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide

• IUPAC Name: N-[3-(4-fluorophenyl)phenyl]-1-(pyridin-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H24FN3O/c25-21-11-9-18(10-12-21)19-5-3-8-22(15-19)27-24(29)20-6-4-14-28(16-20)17-23-7-1-2-13-26-23/h1-3,5,7-13,15,20H,4,6,14,16-17H2,(H,27,29)
• InChI Key: NGFMPSVTLHUQFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=N2)C(=O)NC3=CC=CC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H24FN3O
• Molecular Weight: 389.5 g/mol

Description

N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide, also known as FP3, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. FP3 is a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in a variety of physiological processes such as learning, memory, and inflammation. In

Scientific Research Applications

N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the role of the α7 nicotinic acetylcholine receptor in neurological disorders such as Alzheimer's disease and schizophrenia. N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been shown to improve cognitive function and reduce inflammation in animal models of these diseases, suggesting that it may have therapeutic potential.
Another area of research has focused on the anti-inflammatory effects of N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide. Inflammation is a key factor in many diseases, and N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been shown to reduce inflammation in animal models of arthritis and colitis. This suggests that N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide may have potential as a treatment for inflammatory diseases.

Mechanism of Action

N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide exerts its effects by selectively binding to the α7 nicotinic acetylcholine receptor, which is found in the brain and other tissues. This receptor is involved in a variety of physiological processes, including learning, memory, and inflammation. By blocking the receptor, N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects
N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects. In animal models, N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been shown to improve cognitive function, reduce inflammation, and decrease the levels of certain inflammatory cytokines. It has also been shown to have analgesic effects, reducing pain in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One advantage of N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for precise modulation of this receptor without affecting other receptors. This makes it a valuable tool for studying the role of this receptor in various physiological processes.
However, one limitation of N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. Additionally, its effects may vary depending on the species and strain of animal used, which can complicate interpretation of results.

Future Directions

There are several potential future directions for research on N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and schizophrenia. Further studies are needed to determine its efficacy and safety in humans.
Another area of interest is its potential as a treatment for inflammatory diseases such as arthritis and colitis. Additional research is needed to determine the optimal dosing and administration strategies for these conditions.
Finally, there is interest in developing new compounds based on the structure of N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide that may have improved pharmacological properties. These compounds could potentially have even greater therapeutic potential than N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide itself.
Conclusion
In conclusion, N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide, or N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide, is a chemical compound with potential therapeutic applications in neurological and inflammatory diseases. Its selectivity for the α7 nicotinic acetylcholine receptor makes it a valuable tool for studying the role of this receptor in various physiological processes. While further research is needed to determine its efficacy and safety in humans, N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide represents a promising avenue for future research in the field of scientific research.

Synthesis Methods

The synthesis of N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide involves a multi-step process that begins with the preparation of the key intermediate, 4'-fluoro-3-biphenylcarboxylic acid. This intermediate is then converted to the corresponding acid chloride, which is reacted with 2-pyridinemethanol to yield the desired product, N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide. The synthesis of N-(4'-fluoro-3-biphenylyl)-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been optimized to produce high yields and purity, making it a viable option for further research.